Cas no 81202-19-9 (Urea,N-[5-(2-hydroxy-1,1-dimethylethyl)-3-isoxazolyl]-N'-methyl-)

• Product name: Urea,N-[5-(2-hydroxy-1,1-dimethylethyl)-3-isoxazolyl]-N'-methyl-
• CAS No: 81202-19-9
• MF: C₉H₁₅N₃O₃
• MW: 213.2337
• CID: 732586
• PubChem ID: 157744

Urea,N-[5-(2-hydroxy-1,1-dimethylethyl)-3-isoxazolyl]-N'-methyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[5-(2-hydroxy-1,1-dimethylethyl)-3-isoxazolyl]-N'-methyl-
• 1-[5-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-3-yl]-3-methylurea
• DTXSID00230941
• 3-[5-(1,1-dimethyl-2-hydroxyethyl)-3-isoxazolyl]-1-methylurea
• 81202-19-9
• Urea, N-(5-(2-hydroxy-1,1-dimethylethyl)-3-isoxazolyl)-N'-methyl-

• Inchi： InChI=1S/C9H15N3O3/c1-9(2,5-13)6-4-7(12-15-6)11-8(14)10-3/h4,13H,5H2,1-3H3,(H2,10,11,12,14)
• InChI Key： JTAVKYCLNHBTPU-UHFFFAOYSA-N
• SMILES： CC(C)(CO)C1=CC(=NO1)NC(=O)NC

Computed Properties

• Exact Mass: 213.111
• Monoisotopic Mass: 213.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.243
• Boiling Point: 348.8°Cat760mmHg
• Flash Point: 164.7°C
• Refractive Index: 1.547